(Z)-ethyl 2-(2-((4-((2,6-dimethylmorpholino)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C25H29N3O6S2/c1-5-33-23(29)15-28-21-11-6-16(2)12-22(21)35-25(28)26-24(30)19-7-9-20(10-8-19)36(31,32)27-13-17(3)34-18(4)14-27/h6-12,17-18H,5,13-15H2,1-4H3
• InChI Key: UYGWWMDWQIIROO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C
• Molecular Formula: C25H29N3O6S2
• Molecular Weight: 531.6 g/mol

Description

(Z)-ethyl 2-(2-((4-((2,6-dimethylmorpholino)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C25H29N3O6S2 and its molecular weight is 531.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Diuretic Activities of Etozolin

Etozolin, a molecule with a complex structure including a thiazolidin-2-ylidene moiety similar to the queried compound, was investigated for its diuretic activities. In studies conducted on volunteers, Etozolin demonstrated dose-dependent diuretic effects comparable and sometimes superior to standard treatments. These findings underline the potential of structurally complex molecules in modulating physiological processes like fluid balance, highlighting their relevance in research related to kidney function and fluid retention disorders (Biamino, 1977; Scheitza, 1977).

Pharmacokinetics in Renal Insufficiency

The pharmacokinetics of Etozolin and its active metabolite, ozolinone, were explored in the context of renal insufficiency. Understanding how kidney function affects the elimination and effectiveness of complex molecules is crucial for their application in treatments involving patients with varying levels of renal health. This research contributes to a broader understanding of how structurally complex drugs behave in compromised physiological conditions, ensuring safer and more effective use (Knauf et al., 1980).

Retinal Toxicity and Occupational Exposure

Investigations into retinal toxicity associated with occupational exposure to ethyl-m-aminobenzoic acid methanesulfonate (MS-222) reveal the importance of understanding the potential occupational hazards of handling complex chemical compounds. Such research emphasizes the necessity of safety protocols and awareness in environments where exposure to chemical compounds is a risk, contributing to the development of safer workplace practices and guidelines (Bernstein et al., 1997).

Metabolism and Excretion Studies

Studies on the disposition and metabolism of complex molecules, such as SB-649868, provide vital information on how these compounds are processed by the human body. This research is fundamental in drug development, as understanding the metabolic pathways and excretion rates of compounds can inform dosage recommendations and predict potential interactions with other medications or substances (Renzulli et al., 2011).